1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-[3-(5-methylfuran-2-yl)butyl]piperazine
• InChI: InChI=1S/C21H30N2O/c1-16-6-5-7-20(19(16)4)23-14-12-22(13-15-23)11-10-17(2)21-9-8-18(3)24-21/h5-9,17H,10-15H2,1-4H3
• InChI Key: IYGXRHMEUZTQRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CCC(C)C3=CC=C(O3)C)C
• Molecular Formula: C21H30N2O
• Molecular Weight: 326.5 g/mol

Description

1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine, also known as DFMDP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been extensively studied for its unique pharmacological properties, which make it a promising candidate for drug discovery and development.

Mechanism of Action

The exact mechanism of action of 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. This results in the modulation of neurotransmitter release and neuronal activity, which can have significant effects on various physiological processes.
Biochemical and Physiological Effects:
1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine has been shown to exhibit a range of biochemical and physiological effects, including the modulation of serotonin levels, the regulation of blood pressure and heart rate, and the inhibition of platelet aggregation. These effects make 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine a promising candidate for the treatment of various disorders, including anxiety, depression, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine for lab experiments is its high binding affinity for serotonin receptors, which makes it a valuable tool for the study of these receptors and their role in various physiological processes. However, one limitation of 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine, including the development of new drugs based on its pharmacological properties, the investigation of its effects on other physiological processes, and the exploration of its potential applications in various fields of research. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine and its potential side effects and limitations.

Synthesis Methods

1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine can be synthesized through a multistep process that involves the condensation of 2,3-dimethylbenzaldehyde with 3-(5-methyl-2-furyl)butanal in the presence of sodium borohydride. The resulting intermediate is then reacted with piperazine to yield 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine has been studied for its potential applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. The compound has been shown to exhibit significant binding affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. This makes 1-(2,3-dimethylphenyl)-4-[3-(5-methyl-2-furyl)butyl]piperazine a promising candidate for the development of new drugs for the treatment of various psychiatric and neurological disorders.